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Compound of Interest

Compound Name: Cholesterol sulfate

Cat. No.: B072947 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Cholesterol sulfate, including operational and disposal plans.

Chemical Identifier:

Synonyms: (3β)-3-(hydrogen sulfate)-cholest-5-en-3-ol, monosodium salt, Sodium

Cholesteryl Sulfate, SCS

CAS Number: 2864-50-8[1]

Hazard Identification and First Aid
While some safety data sheets (SDS) classify Cholesterol sulfate as not hazardous under the

Globally Harmonized System (GHS), others indicate potential risks.[1][2] It is prudent to handle

this compound with care, considering the following:

Potential Hazards: One supplier notes that it can be harmful if swallowed and is very toxic to

aquatic life with long-lasting effects.[2] Inhalation or contact with skin and eyes may also

cause irritation.[3]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[4]
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Skin Contact: Remove contaminated clothing and rinse the affected area thoroughly with

large amounts of water.[2][4]

Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if present.[2][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center if the person feels unwell.[2][4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Cholesterol sulfate.

Protection Type Equipment Specification

Eye Protection Safety Goggles With side-shields.

Hand Protection Protective Gloves
Impermeable and resistant to

the product.

Body Protection Impervious Clothing
Lab coat or other protective

clothing.

Respiratory Protection Suitable Respirator

Use a respirator if ventilation is

inadequate or when handling

large quantities that may

generate dust. For nuisance

levels of dust, a type N95 (US)

or type P1 (EN 143) dust mask

can be considered.[3]

Experimental Workflow for Safe Handling
Proper handling procedures are critical to minimize exposure and ensure a safe laboratory

environment. The following workflow outlines the key steps for working with Cholesterol
sulfate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC76936.html
https://file.medchemexpress.com/batch_PDF/HY-111355S/Cholesterol-sulfate-d7-sodium-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC76936.html
https://file.medchemexpress.com/batch_PDF/HY-111355S/Cholesterol-sulfate-d7-sodium-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC76936.html
https://file.medchemexpress.com/batch_PDF/HY-111355S/Cholesterol-sulfate-d7-sodium-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b072947?utm_src=pdf-body
https://datasheets.scbt.com/sc-202538.pdf
https://www.benchchem.com/product/b072947?utm_src=pdf-body
https://www.benchchem.com/product/b072947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Ensure adequate ventilation

Don PPE

Step 1

Prepare work area

Step 2

Weighing and Transfer

Step 3

Dissolving

Step 4

Decontaminate surfaces

Step 5

Dispose of waste

Step 6

Remove PPE

Step 7

Click to download full resolution via product page

Safe Handling Workflow for Cholesterol Sulfate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b072947?utm_src=pdf-body-img
https://www.benchchem.com/product/b072947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedural Steps:

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, especially

when handling the powdered form to avoid dust formation.[2]

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Handling:

Avoid direct contact with the substance.

Prevent the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the handling area.[2]

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated place.[2] For

long-term storage, refer to the product insert, with some suppliers recommending -20°C for

the powder or -80°C when in solvent.[2]

Spills: In case of a spill, avoid generating dust.[5] Sweep up the solid material and place it in

a suitable, closed container for disposal.[3] Clean the affected area thoroughly.

Disposal Plan
Proper disposal of Cholesterol sulfate and any contaminated materials is crucial to prevent

environmental harm.

Waste Disposal: Dispose of the contents and the container at an approved waste disposal

facility.[2]

Environmental Precautions: Do not allow the product to enter drains, sewers, or

watercourses.[1][2] Collect any spillage, as it is noted to be very toxic to aquatic life.[2]

Regulations: Adhere to all federal, state, and local environmental regulations for chemical

waste disposal.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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